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Compound of Interest

Compound Name: IGF1Rtide

Cat. No.: B574117 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount to groundbreaking discovery. This guide provides essential safety and logistical

information for the handling of IGF1Rtide, a peptide substrate crucial for in vitro kinase assays.

Adherence to these protocols is vital for protecting personnel, maintaining experimental

integrity, and ensuring proper disposal.

While the toxicological properties of IGF1Rtide have not been fully investigated, it is imperative

to treat it with due caution as a potentially harmful substance through inhalation, ingestion, or

skin absorption.[1] Standard laboratory precautions should be observed at all times.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment strategy is non-negotiable when handling

IGF1Rtide. The following table outlines the minimum required PPE.
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PPE Category Item Specifications & Rationale

Hand Protection Nitrile Gloves

Provides a barrier against skin

contact. Double-gloving may

be considered when handling

the lyophilized powder.[2]

Body Protection Laboratory Coat

Protects skin and personal

clothing from potential

splashes of the reconstituted

peptide solution.[2][3]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Essential for preventing

accidental splashes from

reaching the eyes.[2]

Respiratory Protection Face Mask

Recommended when handling

the lyophilized powder to

prevent inhalation.[2]

Operational Plan: From Receipt to Disposal
A structured operational plan ensures that IGF1Rtide is handled safely and effectively

throughout its lifecycle in the laboratory. The following workflow diagram illustrates the key

stages.
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Receiving & Storage

Preparation for Use

Experimental Use

Disposal

1. Receipt of Shipment
Verify product integrity and match with order.

2. Secure Storage
Store lyophilized powder at -20°C, desiccated and protected from light.

Immediate Transfer

3. Equilibration
Allow vial to reach room temperature before opening to prevent condensation.

For Immediate Use

4. Reconstitution
Dissolve in sterile buffer (e.g., 25 mM Tris-HCl, pH 7.5) to a stock concentration.

5. Aliquoting
Divide the stock solution into single-use aliquots to avoid freeze-thaw cycles.

6. In-Vitro Kinase Assay
Use as a substrate for IGF-1R kinase assays following specific experimental protocol.

Use in Assay

7. Waste Collection
Collect all contaminated materials (tips, tubes, gloves) in a designated hazardous waste container.

Post-Experiment

8. Final Disposal
Dispose of waste according to institutional and local environmental regulations.

Click to download full resolution via product page

Caption: Experimental workflow for handling IGF1Rtide from receipt to disposal.
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Experimental Protocol: Reconstitution and Use of
IGF1Rtide
This protocol outlines the steps for preparing and using IGF1Rtide as a substrate in an in-vitro

kinase assay.

Materials:

Lyophilized IGF1Rtide

Sterile reconstitution buffer (e.g., 25 mM Tris-HCl, pH 7.5)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Before opening, allow the vial of lyophilized IGF1Rtide to equilibrate to room

temperature for approximately 15-30 minutes to prevent moisture condensation.[2]

Reconstitution:

Briefly centrifuge the vial to ensure the powder is at the bottom.

Carefully open the vial and add the calculated volume of reconstitution buffer to achieve

the desired stock concentration (e.g., 1 mg/mL).

Gently vortex to dissolve the peptide completely. Avoid vigorous shaking which can cause

degradation.

Aliquoting:
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To prevent repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted solution into single-use volumes.[4]

Store these aliquots at -20°C or, for long-term storage, at -80°C.[3]

Use in Kinase Assay:

When ready to use, thaw a single aliquot.

Dilute the stock solution to the final working concentration (e.g., 250 µM) in the appropriate

kinase assay buffer as per your specific experimental design.[5]

IGF1Rtide in the IGF-1 Signaling Pathway
IGF1Rtide is a peptide sequence derived from the human Insulin Receptor Substrate 1 (IRS-

1).[6] In a research context, it serves as a substrate for the Insulin-like Growth Factor 1

Receptor (IGF-1R) kinase. The following diagram illustrates the IGF-1 signaling pathway and

the role of IRS-1, from which IGF1Rtide is derived.
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Caption: The IGF-1 signaling pathway and the origin of the IGF1Rtide substrate.
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Disposal Plan
Proper disposal of IGF1Rtide and associated contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation: All materials that have come into contact with IGF1Rtide, including

pipette tips, microcentrifuge tubes, gloves, and any unused peptide solution, must be

considered chemical waste.

Collection: Place all contaminated solid and liquid waste into a clearly labeled, leak-proof

hazardous waste container.

Final Disposal: The sealed hazardous waste container should be collected and disposed of

by the institution's environmental health and safety office in accordance with all local, state,

and federal regulations. Never dispose of IGF1Rtide or its contaminated materials in the

general trash or down the drain.

Quantitative Data Summary
The following table summarizes key quantitative information for IGF1Rtide.

Parameter Value Source

Molecular Weight 1595.83 g/mol [6]

Purity
≥95% (as determined by

HPLC)
[1][6]

Form Lyophilized powder [1]

Storage Temperature -20°C [1][4]

Amino Acid Sequence KKKSPGEYVNIEFG [6]

By integrating these safety protocols, operational plans, and handling procedures into your

laboratory's standard operating procedures, you can effectively mitigate risks and ensure the

integrity of your research when working with IGF1Rtide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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